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Compound of Interest

Compound Name: O-Isopropylguanosine

CAS No.: 82773-20-4

Cat. No.: B1207811

Get Quote

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of

compliance, but as a rigorous, scientifically grounded system. When working with specialized

modified nucleosides like O-Isopropylguanosine (also known as O6-Isopropylguanosine or

O6iPrGuo), understanding the causality behind the safety protocols is just as critical as the

steps themselves.

This guide provides an authoritative, self-validating operational framework for the safe

handling, personal protective equipment (PPE) selection, and disposal of O-
Isopropylguanosine, ensuring the integrity of both your research and your laboratory

personnel.

Chemical Hazard Profile & Causality
O-Isopropylguanosine is a nucleoside analog primarily utilized in medicinal chemistry and

advanced oligonucleotide synthesis 1. While it is a critical building block for DNA components,

alkylation at the O6 position of guanine is a known structural modification that can interfere with

cellular DNA/RNA synthesis.
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Because its full toxicological profile is not exhaustively mapped, we must apply the

precautionary principle. We treat it as a potential mutagen and a confirmed irritant, strictly

adhering to the Occupational Safety and Health Administration (OSHA) Laboratory Standard

(29 CFR 1910.1450) 2 and guidelines for occupational exposure to hazardous drugs 3.

Quantitative Hazard Summary
Property / Specification Value / Designation

Chemical Name O6-Isopropylguanosine (O6iPrGuo)

CAS Number 82773-20-4

Molecular Weight 325.32 g/mol

Risk Phrases (EU)
R36/37/38 (Irritating to eyes, respiratory system,

and skin)

Safety Phrases (EU) S26, S36

Primary Hazard
Dermal/Ocular Irritant, Potential

Cytotoxin/Mutagen

Personal Protective Equipment (PPE) Matrix
Selecting PPE is an exercise in barrier mechanics. Every piece of equipment must be chosen

to counteract a specific route of exposure (inhalation, dermal absorption, or ocular contact).
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Protection Category Required Equipment Causality / Rationale

Hand Protection
Double Nitrile Gloves (≥0.11

mm thickness)

Latex is porous to common

nucleoside solvents (e.g.,

DMSO, DMF). Nitrile provides

superior chemical resistance.

Double gloving ensures a fail-

safe if the outer layer breaches

during handling.

Eye Protection
Chemical Splash Goggles

(ANSI Z87.1)

Standard safety glasses leave

gaps. Goggles prevent micro-

aerosolized powders from

contacting the ocular mucosa,

directly mitigating the R36 (eye

irritant) hazard.

Body Protection Fluid-resistant Lab Coat

Prevents dermal absorption

(R38 hazard). A fluid-resistant

barrier ensures that if the

compound is dissolved in a

solvent, it cannot wick through

to street clothing.

Respiratory
Chemical Fume Hood or Class

II BSC

Eliminates the need for an

N95/P100 respirator during

routine handling by providing

continuous negative pressure

to capture airborne particulates

(R37 hazard).

Standard Operating Procedure (SOP): Handling &
Weighing
To ensure trustworthiness, this protocol is designed as a self-validating system. You must verify

the integrity of your environment before proceeding to the next step.

Step-by-Step Methodology
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Step 1: Environmental Validation

Action: Turn on the chemical fume hood or Class II Biological Safety Cabinet (BSC).

Validation: Hold a standard laboratory tissue (e.g., Kimwipe) at the sash opening. The tissue

must be gently pulled inward. If it remains still or blows outward, do not proceed. The

negative pressure system is compromised.

Step 2: Workspace Preparation

Action: Line the working surface inside the hood with a disposable, absorbent, plastic-

backed bench pad.

Causality: If a micro-spill occurs, the powder is caught on the pad rather than contaminating

the permanent stainless-steel surface, preventing cross-contamination with future

experiments.

Step 3: Weighing the Compound

Action: Use a static-free, grounded spatulas (e.g., metal or anti-static polymer) to transfer the

O-Isopropylguanosine powder to a pre-tared weigh boat.

Causality: Fine organic powders carry static charges. Standard plastic spatulas can repel the

powder, causing it to aerosolize into the breathing zone. Anti-static tools keep the powder

mass cohesive.

Step 4: Solubilization & Transfer

Action: Add your solvent (e.g., DMSO or aqueous buffer) directly to the weigh boat or

transfer the powder to a sealed microcentrifuge tube before removing it from the hood.

Validation: Visually inspect the exterior of the sealed tube. Wipe the exterior with a 70%

Isopropyl Alcohol (IPA) wipe before transferring it to the benchtop or incubator.
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Operational workflow for the safe handling and preparation of O-Isopropylguanosine.

Spill Response & Disposal Plan
Even with rigorous protocols, spills can occur. The primary danger of an O-
Isopropylguanosine spill is the generation of airborne dust.

Spill Response Protocol
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Assess: Determine if the spill is small (<50mg, contained in the hood) or large (outside the

hood).

Suppress Aerosolization:Never dry-sweep the powder. Gently mist a paper towel with 70%

IPA or water and lay it over the spilled powder.

Causality: Wetting the powder increases its mass and binds the particles, completely

neutralizing the inhalation hazard.

Wipe and Collect: Wipe inward from the edges of the spill to the center. Place the

contaminated towels into a sealable plastic bag.

Decontaminate: Wash the surface with laboratory detergent and water, followed by a 70%

IPA wipe down.

Waste Disposal Plan
O-Isopropylguanosine must not be disposed of in standard municipal waste or washed down

the sink (violates S29 safety phrases).

Solid Waste: Place all contaminated bench pads, gloves, and empty vials into a designated,

clearly labeled rigid hazardous waste container.

Liquid Waste: Collect any solubilized waste in a compatible, sealed chemical waste carboy.

Final Destruction: Waste must be handed over to Environmental Health and Safety (EHS) for

high-temperature incineration, which breaks down the purine ring structure and eliminates

biological activity.
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Decision tree for O-Isopropylguanosine spill response and hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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